Cas no 68029-77-6 (2-Hydroxy-5-(methylsulfonyl)benzoic acid)

• Product Name: 2-Hydroxy-5-(methylsulfonyl)benzoic acid
• CAS No: 68029-77-6
• MF: C₈H₈O₅S
• MW: 216.211121559143
• MDL: MFCD13190323
• CID: 2798621
• PubChem ID: 12422780
• Update Time: 2025-06-08

2-Hydroxy-5-(methylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-methylsulfonylbenzoic acid
• 2-Hydroxy-5-(methylsulfonyl)benzoic acid
• 832-719-8
• 2-Hydroxy-5-methanesulfonylbenzoicacid
• 2-Hydroxy-5-methanesulfonylbenzoic acid
• QOSVPLTVKMHNQV-UHFFFAOYSA-N
• 2-HYDROXY-5-METHANESULFONYL-BENZOIC ACID
• DTXSID40497536
• AKOS022651974
• 2-Hydroxy-5-(methanesulfonyl)benzoic acid
• 68029-77-6
• SCHEMBL4419627
• DB-081241
• Benzoic acid, 2-hydroxy-5-(methylsulfonyl)-
• AT21529
• AB70203
• EN300-395414
• MFCD13190323
• Z1269183040

• MDL： MFCD13190323
• Inchi： 1S/C8H8O5S/c1-14(12,13)5-2-3-7(9)6(4-5)8(10)11/h2-4,9H,1H3,(H,10,11)
• InChI Key： QOSVPLTVKMHNQV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C(=O)O)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 216.00924453Da
• Monoisotopic Mass: 216.00924453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Additional information on 2-Hydroxy-5-(methylsulfonyl)benzoic acid

Introduction to 2-Hydroxy-5-(methylsulfonyl)benzoic acid (CAS No. 68029-77-6)

2-Hydroxy-5-(methylsulfonyl)benzoic acid, with the chemical formula C₈H₆O₆S, is a sulfonated derivative of benzoic acid that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 68029-77-6, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug development and molecular biology studies.

The structural motif of 2-Hydroxy-5-(methylsulfonyl)benzoic acid consists of a benzoic acid core substituted with a hydroxyl group at the 2-position and a methylsulfonyl group at the 5-position. This arrangement imparts distinct electronic and steric properties, enhancing its reactivity and biological activity. The presence of both hydroxyl and sulfonyl functional groups allows for multiple interaction points with biological targets, making it a versatile scaffold for medicinal chemistry.

In recent years, 2-Hydroxy-5-(methylsulfonyl)benzoic acid has been extensively studied for its potential pharmacological effects. Research has demonstrated its role as an intermediate in the synthesis of various therapeutic agents, particularly those targeting inflammatory and oxidative stress-related pathways. The compound's ability to modulate enzyme activity and cellular signaling has opened new avenues in the development of novel drugs for chronic diseases.

One of the most compelling aspects of 2-Hydroxy-5-(methylsulfonyl)benzoic acid is its observed efficacy in preclinical models as an antioxidant and anti-inflammatory agent. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, while also scavenging reactive oxygen species (ROS). These properties are particularly relevant in the context of aging-related diseases and neurodegenerative disorders, where oxidative stress plays a critical role.

Moreover, the compound has been investigated for its potential applications in cancer therapy. Preliminary studies suggest that 2-Hydroxy-5-(methylsulfonyl)benzoic acid can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and enhancing DNA damage. Its ability to selectively target malignant cells while sparing healthy tissues makes it an attractive candidate for further development into an anticancer drug.

The synthesis of 2-Hydroxy-5-(methylsulfonyl)benzoic acid involves a series of well-established organic reactions, including sulfonation, hydroxylation, and purification steps. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The scalability of its synthesis is another key factor that enhances its feasibility for industrial applications.

In addition to its therapeutic potential, 2-Hydroxy-5-(methylsulfonyl)benzoic acid has shown promise as a research tool in biochemical assays. Its interaction with various biomolecules has been studied to understand molecular mechanisms underlying diseases such as diabetes and cardiovascular disorders. The compound's ability to serve as a probe for enzyme inhibition and receptor binding has facilitated the discovery of new drug targets.

The safety profile of 2-Hydroxy-5-(methylsulfonyl)benzoic acid is another area of interest. Toxicological studies have been conducted to assess its acute and chronic toxicity, with results indicating low systemic toxicity at relevant doses. This favorable safety profile enhances its potential for clinical translation and commercialization.

Recent advancements in computational chemistry have further propelled the study of 2-Hydroxy-5-(methylsulfonyl)benzoic acid. Molecular modeling techniques have been used to predict its binding affinity to biological targets, aiding in the design of derivatives with enhanced activity. These computational approaches complement experimental efforts, providing a more comprehensive understanding of the compound's mechanism of action.

The future prospects of 2-Hydroxy-5-(methylsulfonyl)benzoic acid are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into novel therapeutic agents.

In conclusion, 2-Hydroxy-5-(methylsulfonyl)benzoic acid (CAS No. 68029-77-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, coupled with promising preclinical results, position it as a valuable asset in addressing various human health challenges.